Cas no 1439897-67-2 (1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid)

• Product Name: 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid
• CAS No: 1439897-67-2
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 4779351
• Update Time: 2025-10-21

1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromobenzyl)-1H-imidazole-4-carboxylic acid
• 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C11H9BrN2O2/c12-9-4-2-1-3-8(9)5-14-6-10(11(15)16)13-7-14/h1-4,6-7H,5H2,(H,15,16)
• InChI Key： DEXSXZQGKYWAEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C=NC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Additional information on 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid (CAS No. 1439897-67-2)

1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid (CAS No. 1439897-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug design. Its molecular structure combines a 2-bromobenzyl moiety with an imidazole-4-carboxylic acid group, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in developing antifungal agents, anti-inflammatory drugs, and enzyme inhibitors. Researchers are particularly interested in CAS 1439897-67-2 due to its potential role in modulating biological pathways and its compatibility with modern green chemistry principles. The compound's bromophenyl group enhances its reactivity, enabling efficient cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug discovery platforms.

The synthesis of 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid typically involves multi-step procedures, including alkylation and carboxylation reactions. Optimizing these processes is a hot topic in process chemistry, as industries seek cost-effective and sustainable methods. Users often search for "imidazole synthesis optimization" or "bromophenyl derivatives applications," reflecting the compound's relevance in both academic and industrial settings.

From a drug discovery perspective, CAS 1439897-67-2 serves as a scaffold for designing targeted therapies. Its carboxylic acid functionality allows for further derivatization, a feature highly valued in medicinal chemistry. Discussions on platforms like ResearchGate and PubMed highlight its potential in addressing antibiotic resistance, a global health concern. This aligns with trending searches such as "new antibiotic scaffolds 2024" and "imidazole-based drug candidates."

Environmental and regulatory considerations also play a role in the compound's adoption. While 1-[(2-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid is not classified as hazardous, its handling requires standard laboratory safety protocols. Queries like "safe handling of bromophenyl compounds" are common among industrial chemists, emphasizing the need for clear guidelines.

In summary, CAS 1439897-67-2 represents a promising chemical building block with broad applications. Its integration into high-throughput screening libraries and computational chemistry models underscores its importance in modern research. As interest in personalized medicine and sustainable synthesis grows, this compound is poised to remain a focal point in scientific discourse.